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Compound of Interest

Compound Name: Magnesium;bromide;hexahydrate

Cat. No.: B14764456 Get Quote

This guide provides essential safety information, ventilation requirements, and handling

procedures for working with fine dust of Magnesium Bromide Hexahydrate (MgBr₂·6H₂O). It is

intended for researchers, scientists, and drug development professionals to ensure a safe

laboratory environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with fine dust of MgBr₂·6H₂O?

A1: Fine dust of Magnesium Bromide Hexahydrate is hazardous upon exposure. The primary

risks are:

Respiratory Irritation: Inhaling the dust can irritate the respiratory tract.[1][2][3][4] The

substance is classified under GHS as Specific Target Organ Toxicity - Single Exposure,

Category 3 (STOT SE 3).[1][3][5]

Serious Eye Irritation: Contact with eyes can cause significant irritation.[1][3][4][5][6]

Skin Irritation: The dust can cause skin irritation upon contact.[1][3][4][5][6]

Q2: What are the established Occupational Exposure Limits (OELs) for MgBr₂·6H₂O?

A2: Currently, there are no specific Occupational Exposure Limits (OELs) established for

Magnesium Bromide Hexahydrate.[3][7][8] In the absence of a specific limit, exposure should

be controlled to the lowest practical level. For guidance, the limits for "Particulates Not
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Otherwise Regulated" (PNOR) or "Nuisance Dust" should be applied as a conservative

measure.

Q3: What type of ventilation is required when working with MgBr₂·6H₂O powder?

A3: Adequate ventilation is mandatory to minimize dust concentration in the air.[2] The type of

ventilation depends on the quantity of material and the procedure:

For small quantities (e.g., weighing a few milligrams): General laboratory ventilation may be

sufficient if the work is done carefully and quickly. However, a local exhaust ventilation (LEV)

system is preferred.

For larger quantities or procedures that generate significant dust (e.g., scooping, pouring,

mixing): A certified chemical fume hood or a glove box is required.[7] The goal is to always

keep the dust contained and away from the operator's breathing zone.

Q4: Is MgBr₂·6H₂O hygroscopic? How does this affect handling?

A4: The anhydrous form of magnesium bromide is hygroscopic, meaning it readily absorbs

moisture from the air.[8] While MgBr₂·6H₂O is the hydrated form, it is still important to store it in

a tightly closed container in a cool, dry place to prevent clumping.[2][3] Caked material may

require more force to break up, potentially leading to the generation of fine dust.
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Issue Encountered Potential Cause Recommended Solution

Visible dust cloud during

handling (weighing,

transferring).

Inadequate ventilation;

improper handling technique.

Immediately stop work. If a

significant amount of dust is

airborne, calmly leave the area

and restrict access. Allow

ventilation to clear the dust.

Re-evaluate your procedure;

use a chemical fume hood or a

powder containment

enclosure. Handle the material

more slowly to minimize

aerosolization.

Mild respiratory irritation

(coughing) after working with

the powder.

Insufficient respiratory

protection or ventilation

capture.

Move to fresh air immediately.

[1][6] Review your ventilation

setup to ensure it is functioning

correctly and effectively

capturing the dust at the

source. Ensure your risk

assessment is accurate and

that you are using the

appropriate level of Personal

Protective Equipment (PPE),

including a respirator if

warranted.

Skin or eye irritation.
Accidental contact with the

powder.

For skin, wash the affected

area thoroughly with soap and

water.[1][6] For eyes, flush with

copious amounts of water for

at least 15 minutes, holding

the eyelids open, and seek

medical attention.[2][4][6]

Always wear appropriate

gloves and safety goggles.
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Data Presentation
As no specific OEL exists for MgBr₂·6H₂O, laboratories should adhere to the established limits

for general particulates, summarized below.

Table 1: Hazard Classification and Generic Occupational Exposure Limits for Particulates

Parameter
Classification /
Limit

Issuing Body Notes

GHS Hazard

Classification

Skin Irritation

(Category 2)[3][5]
N/A Causes skin irritation.

Eye Irritation

(Category 2A)[3][5]
N/A

Causes serious eye

irritation.

STOT SE (Category

3)[3][5]
N/A

May cause respiratory

irritation.

Total Dust 15 mg/m³ (8-hr TWA) OSHA (PEL)

For "Particulates Not

Otherwise Regulated"

(PNOR).[2][3]

Respirable Fraction 5 mg/m³ (8-hr TWA) OSHA (PEL)

For "Particulates Not

Otherwise Regulated"

(PNOR).[2][3]

Inhalable Particulate 10 mg/m³ (8-hr TWA) ACGIH (TLV®)

Recommended for

"Particles (Insoluble or

Poorly Soluble) Not

Otherwise Specified"

(PNOS).[5][6][8]

Respirable Particulate 3 mg/m³ (8-hr TWA) ACGIH (TLV®)

Recommended for

"Particles (Insoluble or

Poorly Soluble) Not

Otherwise Specified"

(PNOS).[5][6]
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TWA = Time-Weighted Average; PEL = Permissible Exposure Limit; TLV® = Threshold Limit

Value®

Experimental Protocols
This section provides a Standard Operating Procedure (SOP) for handling fine dust of

MgBr₂·6H₂O.

Standard Operating Procedure (SOP) for Safe Handling of MgBr₂·6H₂O Powder

Risk Assessment & Preparation:

Review the Safety Data Sheet (SDS) for MgBr₂·6H₂O before beginning work.

Identify the location of the nearest eyewash station and safety shower.

Prepare all necessary equipment (spatulas, weigh boats, containers) before handling the

powder to minimize time and movement.

Engineering Controls Setup:

Verify that the selected engineering control (e.g., chemical fume hood, local exhaust

ventilation) is operational. For a fume hood, ensure the sash is at the lowest practical

working height.

Confirm the airflow monitor indicates proper function.

Personal Protective Equipment (PPE):

Don appropriate PPE before entering the work area:

Eye Protection: Chemical safety goggles.[1][2]

Hand Protection: Nitrile or other chemically resistant gloves.[1][3]

Body Protection: A lab coat.
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Respiratory Protection: A NIOSH-approved respirator (e.g., N95) should be used if a risk

assessment determines that engineering controls may not be sufficient to maintain

exposure below OELs.[2][7]

Powder Handling Procedure:

Perform all operations that may generate dust (weighing, transferring, mixing) inside the

designated engineering control (e.g., fume hood).

Open the container slowly.

Use a spatula to carefully scoop the powder. Avoid dropping the powder from a height.

Minimize the creation of dust by handling the material gently and deliberately.

Close the primary container tightly immediately after use.

Spill & Waste Management:

For small, dry spills: Carefully sweep or vacuum the material. DO NOT use compressed

air or dry sweeping that could generate dust. Place the collected material in a sealed,

labeled waste container.

Clean the work surface with a damp cloth to remove any residual dust.

Dispose of all contaminated materials (gloves, weigh boats, wipes) in a properly labeled

hazardous waste container according to your institution's guidelines.

Post-Handling:

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[2][3]

Mandatory Visualization
The following diagram illustrates the decision-making process for selecting appropriate

ventilation controls when working with fine chemical powders like MgBr₂·6H₂O.
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Initial Assessment

Control Selection

Minimum PPE

Action

Assess Task:
- Quantity of MgBr2·6H2O
- Dust Generation Potential

General Room Ventilation

< 1g AND
Low dust potential

(e.g., adding solvent to vial)

Local Exhaust Ventilation (LEV)
(e.g., Snorkel Hood)

> 1g OR
Moderate dust potential
(e.g., careful weighing)

Containment:
Chemical Fume Hood or Glove Box

Large quantity OR
High dust potential

(e.g., scooping, mixing, pouring)

Required:
- Safety Goggles

- Lab Coat
- Gloves

Respirator (e.g., N95)
Considered or Required

 If high concentration
is still possible

Proceed with Experiment Re-evaluate Procedure
(Use smaller quantity or different method)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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